Cas no 1692093-87-0 (6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine)
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine
- 1692093-87-0
- EN300-1118216
-
- Inchi: 1S/C10H14N4/c11-8-3-1-7(2-4-8)9-5-6-13-10(12)14-9/h1-4,9H,5-6,11H2,(H3,12,13,14)
- InChI Key: YFWHBCSJZCHOGV-UHFFFAOYSA-N
- SMILES: N1C(N)=NCCC1C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 190.121846464g/mol
- Monoisotopic Mass: 190.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 76.4Ų
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118216-0.05g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1118216-0.1g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1118216-0.25g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1118216-0.5g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1118216-1.0g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1118216-2.5g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1118216-5.0g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1118216-10.0g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1118216-1g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1118216-5g |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine |
1692093-87-0 | 95% | 5g |
$2028.0 | 2023-10-27 |
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine
Introduction to 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine and Its Significance in Modern Chemical Biology
6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, identified by the CAS number 1692093-87-0, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The molecule consists of a tetrahydropyrimidine core substituted with an amino group at the 2-position and a 4-aminophenyl moiety at the 6-position, which together contribute to its unique chemical and pharmacological properties.
The tetrahydropyrimidine scaffold is a privileged structure in medicinal chemistry, frequently found in biologically active compounds. Its versatility stems from the ability to modulate electronic and steric properties through functionalization at various positions. In particular, the presence of an amino group at the 2-position enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. The 4-aminophenyl substituent further extends the molecule's potential by introducing aromaticity and hydrogen bonding capabilities, which are critical for interactions with biological targets.
Recent advancements in drug discovery have highlighted the importance of 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine as a lead compound for developing novel therapeutic agents. Its structural features suggest potential applications in inhibiting kinases and other enzymes involved in cellular signaling pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The aminophenyl group serves as a key pharmacophore, facilitating binding to the active sites of these enzymes while minimizing off-target effects.
The synthesis of 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine presents both challenges and opportunities for chemists. Traditional synthetic routes involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have leveraged transition metal catalysis and flow chemistry to streamline these reactions, improving efficiency and scalability. Such innovations are particularly relevant in industrial settings where cost-effectiveness and reproducibility are paramount.
In vitro studies have revealed that 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine exhibits promising bioactivity across multiple disease models. Notably, preclinical trials have shown its efficacy in reducing inflammation and oxidative stress in cellular assays. These findings align with emerging research on the role of tetrahydropyrimidine derivatives in modulating immune responses. The tetrahydropyrimidine core is known to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions, which may underpin its therapeutic potential.
The pharmacokinetic profile of 1692093-87-0 is another critical aspect that has been extensively investigated. Initial pharmacokinetic studies indicate that the compound has moderate oral bioavailability and prolonged half-life, suggesting its suitability for chronic therapeutic applications. Additionally, its metabolic stability has been assessed through mass spectrometry analyses, revealing that it undergoes selective biotransformation pathways that do not produce toxic intermediates. This characteristic is essential for ensuring patient safety during clinical use.
Future directions in research on 6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine include exploring its role in neurodegenerative diseases. The structural motifs present in this compound bear resemblance to known neuroprotective agents, prompting investigations into its potential as a cholinesterase inhibitor or antioxidant therapy. Collaborative efforts between academic researchers and pharmaceutical companies are underway to translate these findings into clinical trials.
The impact of computational chemistry on the study of CAS no 1692093-87-0 cannot be overstated. Molecular modeling techniques have been employed to elucidate binding interactions between this compound and target proteins at an atomic level. These simulations have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Moreover, virtual screening algorithms have accelerated the identification of novel derivatives by predicting their biological activity based on structural features alone.
Ethical considerations are also integral to the development of new pharmaceuticals like 1692093-87-0. Responsible research practices ensure that all experiments are conducted with appropriate safeguards to protect human health and the environment. Regulatory agencies impose stringent guidelines on clinical trials to minimize risks while maximizing benefits for patients suffering from unmet medical needs.
In conclusion,6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine represents a significant advancement in chemical biology with far-reaching implications for drug discovery. Its unique structural features make it a versatile scaffold for developing therapeutics targeting various diseases. As research progresses,CAS no 1692093-87-0 will continue to inspire innovation across multiple disciplines within life sciences.
1692093-87-0 (6-(4-aminophenyl)-1,4,5,6-tetrahydropyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)